Cas no 2171841-27-1 (3-(4-hydroxy-1-methylpiperidin-4-yl)azetidine-3-carboxylic acid)

• Product Name: 3-(4-hydroxy-1-methylpiperidin-4-yl)azetidine-3-carboxylic acid
• CAS No: 2171841-27-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5998707
• PubChem ID: 165599738
• Update Time: 2025-06-29

3-(4-hydroxy-1-methylpiperidin-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-1-methylpiperidin-4-yl)azetidine-3-carboxylic acid
• 2171841-27-1
• EN300-1632226

• Inchi： 1S/C10H18N2O3/c1-12-4-2-10(15,3-5-12)9(8(13)14)6-11-7-9/h11,15H,2-7H2,1H3,(H,13,14)
• InChI Key： IWBLNJIIKFTZFC-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(C(=O)O)CNC1

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-(4-hydroxy-1-methylpiperidin-4-yl)azetidine-3-carboxylic acid

3-(4-Hydroxy-1-Methylpiperidin-4-yl)Azetidine-3-Carboxylic Acid: A Comprehensive Overview

3-(4-Hydroxy-1-Methylpiperidin-4-yl)Azetidine-3-Carboxylic Acid, also known by its CAS number 2171841-27-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a hydroxyl group and a methyl group, connected to an azetidine ring that bears a carboxylic acid group. This combination of functional groups provides the compound with interesting chemical and biological properties.

The synthesis of 3-(4-Hydroxy-1-Methylpiperidin-4-yl)Azetidine-3-Carboxylic Acid involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various methods, including ring-closing metathesis and asymmetric catalysis, to construct the piperidine and azetidine rings efficiently. These advancements have not only improved the synthesis process but also opened new avenues for modifying the compound's structure to explore its biological activities further.

In terms of biological activity, this compound has shown promise in several areas. Preclinical studies have demonstrated its potential as a modulator of ion channels, which are critical targets in treating conditions such as epilepsy and chronic pain. Additionally, the compound has exhibited anti-inflammatory properties, making it a candidate for developing novel anti-inflammatory agents. Recent research has also highlighted its ability to interact with G-protein coupled receptors (GPCRs), further expanding its therapeutic potential.

The structural versatility of 3-(4-Hydroxy-1-Methylpiperidin-4-yl)Azetidine-3-Carboxylic Acid allows for extensive chemical modification. Scientists have been exploring various substituents on the piperidine and azetidine rings to enhance pharmacokinetic properties such as bioavailability and metabolic stability. These modifications are crucial for translating laboratory findings into clinically relevant drugs.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in both research and manufacturing processes.

In conclusion, 3-(4-Hydroxy-1-Methylpiperidin-4-yl)Azetidine-3-Carboxylic Acid represents a valuable molecule with diverse applications in drug discovery and development. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.